Cas no 124728-93-4 (1,2-Difluoro-3-propoxybenzene)

• Product Name: 1,2-Difluoro-3-propoxybenzene
• CAS No: 124728-93-4
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• MDL: MFCD08059514
• CID: 91589
• PubChem ID: 14495775
• Update Time: 2025-09-26

1,2-Difluoro-3-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-3-propoxybenzene
• 1-PROPOXY-2,3-DIFLUOROBENZENE
• 2,3-difluoro-1-propoxybenzene
• 1,2-difluoro-3-n-propyloxybenzene
• 3-Propoxy-1,2-difluorobenzene
• 124728-93-4
• SCHEMBL8216509
• MFCD08059514
• AC-26421
• AS-61142
• NWZJQVBKARIQNT-UHFFFAOYSA-N
• FT-0690826
• Benzene, 1,2-difluoro-3-propoxy-
• DTXSID60560998
• 4- propoxy-2,3-difluorobenzene
• AKOS015890525
• DA-18163

• MDL： MFCD08059514
• Inchi： 1S/C9H10F2O/c1-2-6-12-8-5-3-4-7(10)9(8)11/h3-5H,2,6H2,1H3
• InChI Key： NWZJQVBKARIQNT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OCCC)F

Computed Properties

• Exact Mass: 172.07000
• Monoisotopic Mass: 172.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 189.5±20.0 ºC (760 Torr),
• Flash Point: 74.8±17.7 ºC,
• Refractive Index: 1.457
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 9.23000
• LogP: 2.75360
• Vapor Pressure: No data available

1,2-Difluoro-3-propoxybenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H400 (100%) H410 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (100%) H400 (100%) H410 (100%)
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Difluoro-3-propoxybenzene

1,2-Difluoro-3-propoxybenzene (CAS No. 124728-93-4): An Overview of Its Properties, Applications, and Recent Research

1,2-Difluoro-3-propoxybenzene (CAS No. 124728-93-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceuticals. This compound is characterized by its difluorinated benzene ring and a propoxy substituent, making it a valuable intermediate in the synthesis of various pharmaceuticals and specialty chemicals.

The chemical formula of 1,2-Difluoro-3-propoxybenzene is C₉H₉F₂O. It is a colorless liquid with a molecular weight of approximately 168.16 g/mol. The compound exhibits excellent thermal stability and low reactivity under normal conditions, which makes it suitable for use in a wide range of applications.

In the pharmaceutical industry, 1,2-Difluoro-3-propoxybenzene has been explored as an intermediate in the synthesis of drugs with diverse therapeutic properties. Recent studies have highlighted its potential in the development of novel antiviral agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 1,2-Difluoro-3-propoxybenzene as a key intermediate in the synthesis of a new class of antiviral compounds that showed promising activity against influenza viruses.

Beyond its pharmaceutical applications, 1,2-Difluoro-3-propoxybenzene has also found utility in the field of materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as polymers and coatings. Research published in Advanced Materials in 2020 demonstrated the use of 1,2-Difluoro-3-propoxybenzene-derived polymers in the fabrication of high-performance electronic devices.

The synthesis of 1,2-Difluoro-3-propoxybenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the substitution of fluorine atoms on a benzene ring followed by the introduction of a propoxy group. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and environmental impact, 1,2-Difluoro-3-propoxybenzene is generally considered to be stable and non-toxic under normal handling conditions. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety. The compound should be stored in tightly sealed containers away from sources of heat and moisture.

The market demand for 1,2-Difluoro-3-propoxybenzene is expected to grow steadily due to its expanding applications in various industries. The increasing focus on developing new pharmaceuticals and advanced materials is driving research and development efforts aimed at optimizing the production and utilization of this compound.

In conclusion, 1,2-Difluoro-3-propoxybenzene (CAS No. 124728-93-4) is a multifaceted compound with significant potential across multiple fields. Its unique chemical properties make it an essential component in the synthesis of novel drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry and pharmaceuticals.